4-Propylnaphthalen-1-amine hydrochloride

Specification

• CAS No.: 2197053-89-5
• Molecular Formula: C13H16ClN
• Molecular Weight: 221.73
• IUPAC Name: 4-propylnaphthalen-1-amine;hydrochloride
• Standard InChI: InChI=1S/C13H15N.ClH/c1-2-5-10-8-9-13(14)12-7-4-3-6-11(10)12;/h3-4,6-9H,2,5,14H2,1H3;1H
• Standard InChI Key: MPLFGDAWGRVBIN-UHFFFAOYSA-N
• SMILES: CCCC1=CC=C(C2=CC=CC=C12)N.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

The compound’s IUPAC name, 4-propylnaphthalen-1-amine hydrochloride, reflects its structure: a naphthalene ring system substituted with a propyl group at the 4-position and an amine group at the 1-position, stabilized as a hydrochloride salt. The molecular formula $\text{C}_{13}\text{H}_{16}\text{ClN}$ accounts for 13 carbon atoms, 16 hydrogens, one chlorine, and one nitrogen atom.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{13}\text{H}_{16}\text{ClN}$
Molecular Weight	221.73 g/mol
CAS Number	2197053-89-5
Purity	≥97%

Structural Features and Reactivity

The naphthalene system provides aromatic stability, while the propyl chain enhances lipophilicity, influencing solubility and interaction with nonpolar environments. The amine group, protonated as $\text{NH}_3^+$ in the hydrochloride form, participates in hydrogen bonding and ionic interactions, making the compound a versatile building block in synthesis.

Synthesis and Industrial Applications

Physicochemical Properties and Stability

Parameter	Recommendation
Storage Temperature	15–25°C
Atmosphere	Inert gas (N₂ or Ar)
Shelf Life	12 months